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Compound of Interest
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Cat. No.: B7799291

For Immediate Release

This technical guide provides a detailed overview of calcium iodide hydrate, focusing on its
various forms and their corresponding Chemical Abstracts Service (CAS) numbers and
molecular weights. This document is intended for researchers, scientists, and professionals in
drug development who require precise information for their work.

Introduction to Calcium lodide and its Hydrates

Calcium iodide (Cal2) is an ionic compound formed from calcium and iodine. It is a colorless,
deliquescent solid that is highly soluble in water. In practical applications and under normal
storage conditions, calcium iodide often exists in its hydrated forms, where each formula unit of
calcium iodide is associated with a specific number of water molecules. The degree of
hydration significantly affects the compound's physical properties, including its molecular
weight. Accurate identification through CAS numbers is therefore critical for scientific and
commercial purposes.

Quantitative Data Summary

The following table summarizes the CAS numbers and molecular weights for anhydrous
calcium iodide and its common hydrated forms.
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Molecular Weight (

Chemical Name Formula CAS Number
g/mol )
Anhydrous Calcium
_ Calz 10102-68-8 293.89
lodide
Calcium lodide 293.89 (anhydrous
-~ Cal2-xH20 71626-98-7 _
Hydrate (unspecified) basis)[1]
Calcium lodide
Calz-H20 71626-98-7 311.90[2][3]
Monohydrate
Calcium lodide
Calz2-4H20 13640-62-5 365.95
Tetrahydrate
Calcium lodide
Cal2-6H20 10031-31-9 401.98[4][5]

Hexahydrate

Note: The CAS number 71626-98-7 is often used for calcium iodide hydrate where the exact

number of water molecules is not specified. Some suppliers may also associate it with the

monohydrate or hexahydrate form.[3][6]

Methodologies for Characterization

The determination of the specific hydrated form of calcium iodide and its purity typically

involves standard analytical techniques such as:

Thermogravimetric Analysis (TGA): To determine the water content by measuring the mass

loss as the sample is heated.

Karl Fischer Titration: A specific method to quantify the water content in a sample.

X-ray Diffraction (XRD): To identify the crystalline structure, which differs between the

anhydrous and various hydrated forms.

Elemental Analysis: To confirm the elemental composition of calcium and iodine.

Due to the straightforward nature of identifying these properties, detailed experimental

protocols are not provided in this guide. Researchers should refer to standard analytical
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chemistry textbooks and pharmacopeial monographs for detailed methodologies.

Logical Relationship of Calcium lodide Forms

The relationship between the different forms of calcium iodide is primarily based on the degree
of hydration. The anhydrous form can become hydrated upon exposure to moisture, and the
hydrated forms can be converted to the anhydrous form by heating.

Anhydrous Calz
(CAS: 10102-68-8)

+ H20 | - H20 (heating)

Monohydrate
Calz:-H20
(CAS: 71626-98-7)

+ 3H20 | - 3H20 (heating)

Tetrahydrate
Calz:4H20
(CAS: 13640-62-5)

+ 2H20 | - 2H20 (heating)

Hexahydrate
Cal2:6H20
(CAS: 10031-31-9)

Click to download full resolution via product page
Caption: Hydration and dehydration pathways of calcium iodide.

This guide provides essential technical data on the CAS numbers and molecular weights of
calcium iodide and its hydrates, which is fundamental for accurate research and development
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activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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